(3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL
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Description
(3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL (CAS: 1213172-78-1) is a chiral amino alcohol with the molecular formula C₉H₁₁Cl₂NO and a molecular weight of 220.1 g/mol . Its structure features a 2,5-dichlorophenyl group attached to the third carbon of a propanol backbone, with an amino group at the same carbon in the (R)-configuration. The chlorine atoms on the aromatic ring contribute to steric bulk and electron-withdrawing effects, which influence binding interactions in biological systems. The hydroxyl (-OH) and amino (-NH₂) groups enable hydrogen bonding, a critical feature for enzyme inhibition or receptor modulation.
Properties
Molecular Formula |
C9H11Cl2NO |
|---|---|
Molecular Weight |
220.09 g/mol |
IUPAC Name |
(3R)-3-amino-3-(2,5-dichlorophenyl)propan-1-ol |
InChI |
InChI=1S/C9H11Cl2NO/c10-6-1-2-8(11)7(5-6)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m1/s1 |
InChI Key |
WCGWYAUSIHNSOJ-SECBINFHSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1Cl)[C@@H](CCO)N)Cl |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(CCO)N)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL typically involves the following steps:
Starting Material: The synthesis begins with the preparation of the appropriate dichlorophenyl derivative.
Amination: The dichlorophenyl derivative undergoes amination to introduce the amino group.
Reduction: The intermediate product is then reduced to form the final (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL.
Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include:
Catalytic Hydrogenation: Using catalysts to facilitate the reduction process.
Purification: Employing techniques such as crystallization or chromatography to purify the final product.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The hydroxyl group in (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL can undergo oxidation to form corresponding ketones or aldehydes.
Reduction: The compound can be reduced further to modify the amino group or the hydroxyl group.
Substitution: The dichlorophenyl group can participate in substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions:
Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.
Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.
Substitution Reagents: Such as halogens or nucleophiles for substitution reactions.
Major Products Formed:
Oxidation Products: Ketones or aldehydes.
Reduction Products: Modified amino or hydroxyl derivatives.
Substitution Products: Various substituted derivatives of the original compound.
Scientific Research Applications
Chemistry:
Synthesis of Derivatives: Used as a starting material for the synthesis of various chemical derivatives.
Catalysis: Acts as a ligand in catalytic reactions.
Biology:
Enzyme Inhibition: Investigated for its potential to inhibit specific enzymes.
Protein Binding: Studied for its binding affinity to certain proteins.
Medicine:
Pharmaceutical Development: Explored for its potential therapeutic effects in treating diseases.
Drug Design: Used as a scaffold for designing new drugs.
Industry:
Chemical Manufacturing: Utilized in the production of specialty chemicals.
Material Science:
Mechanism of Action
The mechanism of action of (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, leading to modulation of their activity. The pathways involved may include:
Enzyme Inhibition: The compound may inhibit the activity of certain enzymes by binding to their active sites.
Receptor Modulation: It may interact with receptors, altering their signaling pathways.
Comparison with Similar Compounds
Comparison with Structurally and Functionally Similar Compounds
Triazole-Based FXIIa Inhibitors with 2,5-Dichlorophenyl Moieties
Structural and Functional Insights
Compounds containing a 2,5-dichlorobenzyltriazole scaffold (e.g., derivatives synthesized via click chemistry in ) share the 2,5-dichlorophenyl group with the target compound. However, they replace the amino-propanol chain with a triazole side chain. These modifications significantly impact biological activity:
- Activity : The triazole derivatives exhibit FXIIa inhibition with IC₅₀ values as low as 10 μM , achieved through optimization of the triazole side chain .
- Selectivity : These compounds show selectivity for FXIIa over thrombin, attributed to the 2,5-dichlorophenyl group’s placement in the S1 pocket of FXIIa .
- Role of the 2,5-Dichlorophenyl Group : Removal of this moiety abolishes inhibitory activity, underscoring its necessity for target engagement .
Key Differences from (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL:
| Parameter | (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL | Triazole-Based Inhibitors |
|---|---|---|
| Core Structure | Amino-propanol | Triazole-propanol |
| Key Functional Groups | -NH₂, -OH | Triazole, -OH |
| IC₅₀ (FXIIa) | Not reported | ~10 μM |
| Selectivity | Not reported | FXIIa-specific |
Further studies are needed to quantify these differences .
2,2-Dimethyl-3-(3-tolyl)propan-1-ol: A Fragrance Industry Analog
Structural and Regulatory Comparison
- Aromatic Group : A 3-tolyl (methylphenyl) group replaces the 2,5-dichlorophenyl moiety.
- Substituents: Two methyl groups at the C2 position increase hydrophobicity, contrasting with the target’s polar amino group.
Research Findings and Implications
- Necessity of the 2,5-Dichlorophenyl Group : Both the target compound and triazole-based inhibitors rely on this moiety for activity, suggesting its broad utility in serine protease inhibition .
- Side-Chain Optimization: Modifications to propanol derivatives (e.g., triazole vs. amino groups) significantly enhance potency (e.g., IC₅₀ improvement from 100 μM to 10 μM in triazole analogs) .
- Chirality Considerations : The (3R)-configuration of the target compound may influence binding specificity, though enantiomeric comparisons are absent in the evidence.
Biological Activity
(3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL, also known as a derivative of phenylpropanolamine, is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and applications in various therapeutic areas.
- Chemical Formula : C9H11Cl2NO
- Molecular Weight : 220.1 g/mol
- CAS Number : 1213651-75-2
Pharmacological Profile
Recent studies have highlighted the diverse biological activities of (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL, particularly in the context of its interactions with various biological targets.
1. Antimicrobial Activity
Research indicates that derivatives of (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL exhibit significant antimicrobial properties. For instance, compounds with similar structures have demonstrated activity against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) ranging from 3.12 to 12.5 µg/mL .
2. Inhibition of Enzymatic Activity
Studies focusing on the inhibition of methionyl-tRNA synthetase in Trypanosoma brucei revealed that related compounds can achieve potent inhibition with EC50 values below 10 nM. This suggests potential applications in treating infections caused by this parasite .
The precise mechanisms through which (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL exerts its biological effects are still under investigation. However, it is believed that its structural features allow it to interact effectively with target enzymes and receptors involved in various metabolic pathways.
Case Study 1: Antimicrobial Efficacy
A study evaluated the antimicrobial efficacy of several derivatives including (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL against common pathogens. The results indicated that these compounds not only inhibited bacterial growth but also showed low toxicity to human cells, making them promising candidates for further development .
Case Study 2: Selective Inhibition in Parasitology
In another study involving T. brucei, researchers synthesized variants of (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL and tested their inhibitory effects on methionyl-tRNA synthetase. The findings revealed a selectivity index favoring the inhibition of the parasitic enzyme over the human counterpart, indicating a potential for therapeutic applications in treating African sleeping sickness .
Data Summary
The following table summarizes key findings related to the biological activity of (3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
